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Compound Name: Atecegatran Metoxil

Cat. No.: B1665813

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atecegatran metoxil (also known as AZD0837) is an orally administered prodrug that is
converted in vivo to its active form, AR-H067637.[1][2] AR-H067637 is a potent, selective, and
reversible direct inhibitor of thrombin (Factor 11a), a key enzyme in the coagulation cascade.[1]
This document provides detailed application notes and protocols for the in vivo experimental
design of Atecegatran metoxil, focusing on pharmacokinetic profiling, antithrombotic efficacy
evaluation, and bleeding risk assessment in preclinical animal models.

Mechanism of Action: Thrombin Inhibition

Atecegatran metoxil's therapeutic effect is mediated by its active metabolite, AR-H067637,
which directly binds to and inhibits thrombin. Thrombin plays a central role in hemostasis and
thrombosis by converting fibrinogen to fibrin, activating platelets, and amplifying its own
generation through the activation of Factors V, VIII, and Xl. By inhibiting thrombin, AR-H067637
effectively blocks these downstream events, thereby exerting its anticoagulant and
antithrombotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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